Cas no 892771-82-3 (6-fluoro-3-(4-methoxybenzenesulfonyl)-1-methyl-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one)

6-Fluoro-3-(4-methoxybenzenesulfonyl)-1-methyl-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one is a structurally complex heterocyclic compound featuring a quinolinone core with multiple functional modifications. The presence of a fluoro substituent at the 6-position enhances its electronic properties, while the 4-methoxybenzenesulfonyl group contributes to steric and electronic modulation. The 4-methylpiperidin-1-yl moiety at the 7-position improves solubility and potential binding interactions, making it valuable in medicinal chemistry research. This compound is of interest for its potential as a pharmacophore in drug discovery, particularly in targeting enzyme inhibition or receptor modulation. Its well-defined structure allows for precise derivatization, supporting applications in lead optimization and mechanistic studies.

6-fluoro-3-(4-methoxybenzenesulfonyl)-1-methyl-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one structure

892771-82-3 structure

Product Name:6-fluoro-3-(4-methoxybenzenesulfonyl)-1-methyl-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one

CAS No:892771-82-3

MF:C₂₃H₂₅FN₂O₄S

MW:444.519008398056

CID:5448858

PubChem ID:18590287

Update Time:2025-05-28

6-fluoro-3-(4-methoxybenzenesulfonyl)-1-methyl-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

- 6-fluoro-3-((4-methoxyphenyl)sulfonyl)-1-methyl-7-(4-methylpiperidin-1-yl)quinolin-4(1H)-one
- SR-01000024933-1
- CCG-167179
- 6-fluoro-3-(4-methoxybenzenesulfonyl)-1-methyl-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one
- SR-01000024933
- F3062-0255
- 892771-82-3
- 6-fluoro-3-(4-methoxyphenyl)sulfonyl-1-methyl-7-(4-methylpiperidin-1-yl)quinolin-4-one
- VU0508143-1
- AKOS001925508
- 6-Fluoro-3-[(4-methoxyphenyl)sulfonyl]-1-methyl-7-(4-methyl-1-piperidinyl)-4(1H)-quinolinone
- Inchi： 1S/C23H25FN2O4S/c1-15-8-10-26(11-9-15)21-13-20-18(12-19(21)24)23(27)22(14-25(20)2)31(28,29)17-6-4-16(30-3)5-7-17/h4-7,12-15H,8-11H2,1-3H3
- InChI Key： ZKEHBXZDGGTXNH-UHFFFAOYSA-N
- SMILES： N1(C)C2=C(C=C(F)C(N3CCC(C)CC3)=C2)C(=O)C(S(C2=CC=C(OC)C=C2)(=O)=O)=C1

Computed Properties

Exact Mass: 444.15190662g/mol
Monoisotopic Mass: 444.15190662g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 31
Rotatable Bond Count: 4
Complexity: 795
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 75.3Å²

Experimental Properties

Density: 1.296±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 651.4±55.0 °C(Predicted)
pka: 1.20±0.40(Predicted)

6-fluoro-3-(4-methoxybenzenesulfonyl)-1-methyl-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3062-0255-2μmol	6-fluoro-3-(4-methoxybenzenesulfonyl)-1-methyl-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one	892771-82-3	90%+	2μl	$57.0	2023-04-28
Life Chemicals	F3062-0255-5μmol	6-fluoro-3-(4-methoxybenzenesulfonyl)-1-methyl-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one	892771-82-3	90%+	5μl	$63.0	2023-04-28
Life Chemicals	F3062-0255-10μmol	6-fluoro-3-(4-methoxybenzenesulfonyl)-1-methyl-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one	892771-82-3	90%+	10μl	$69.0	2023-04-28
Life Chemicals	F3062-0255-20μmol	6-fluoro-3-(4-methoxybenzenesulfonyl)-1-methyl-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one	892771-82-3	90%+	20μl	$79.0	2023-04-28
Life Chemicals	F3062-0255-1mg	6-fluoro-3-(4-methoxybenzenesulfonyl)-1-methyl-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one	892771-82-3	90%+	1mg	$54.0	2023-04-28
Life Chemicals	F3062-0255-2mg	6-fluoro-3-(4-methoxybenzenesulfonyl)-1-methyl-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one	892771-82-3	90%+	2mg	$59.0	2023-04-28
Life Chemicals	F3062-0255-3mg	6-fluoro-3-(4-methoxybenzenesulfonyl)-1-methyl-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one	892771-82-3	90%+	3mg	$63.0	2023-04-28
Life Chemicals	F3062-0255-4mg	6-fluoro-3-(4-methoxybenzenesulfonyl)-1-methyl-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one	892771-82-3	90%+	4mg	$66.0	2023-04-28
Life Chemicals	F3062-0255-5mg	6-fluoro-3-(4-methoxybenzenesulfonyl)-1-methyl-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one	892771-82-3	90%+	5mg	$69.0	2023-04-28
Life Chemicals	F3062-0255-10mg	6-fluoro-3-(4-methoxybenzenesulfonyl)-1-methyl-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one	892771-82-3	90%+	10mg	$79.0	2023-04-28